4-Chloro-6-(4-methyl-1,2,3-thiadiazol-5-YL)-1,3,5-triazin-2-amine

• Molecular Formula: C6H5ClN6S
• Molecular Weight: 228.66 g/mol
• IUPAC Name: 4-chloro-6-(4-methylthiadiazol-5-yl)-1,3,5-triazin-2-amine
• InChI: InChI=1S/C6H5ClN6S/c1-2-3(14-13-12-2)4-9-5(7)11-6(8)10-4/h1H3,(H2,8,9,10,11)
• InChI Key: XZNIJJNLORKKAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C2=NC(=NC(=N2)Cl)N

Description

4-Chloro-6-(4-methyl-1,2,3-thiadiazol-5-yl)-1,3,5-triazin-2-amine is a triazine derivative characterized by a chlorine atom at position 4 and a 4-methyl-1,2,3-thiadiazol-5-yl substituent at position 4. The triazine core provides a versatile scaffold for chemical modifications, enabling interactions with biological targets such as receptors or enzymes.

Biological Activity

4-Chloro-6-(4-methyl-1,2,3-thiadiazol-5-YL)-1,3,5-triazin-2-amine is a compound of interest due to its potential biological activities. This article reviews its biological effects, particularly focusing on its antimicrobial and anticancer properties, while also discussing structure-activity relationships (SAR) and relevant case studies.

Chemical Structure and Properties

The compound features a triazine core substituted with a chloro group and a thiadiazole moiety. Its molecular formula is $C_7H_7ClN_6S$, with a molecular weight of approximately 232.68 g/mol. The presence of the thiadiazole ring is significant for its biological activity.

Antimicrobial Activity

Research indicates that derivatives of thiadiazole compounds exhibit notable antimicrobial properties. For instance, 2-amino-1,3,4-thiadiazole derivatives have shown effectiveness against various bacterial strains and fungi . The mechanism often involves disruption of cellular processes through inhibition of key enzymes or interference with nucleic acid synthesis.

Table 1: Antimicrobial Activity of Thiadiazole Derivatives

Compound	Target Organism	Minimum Inhibitory Concentration (MIC)
2-Amino-1,3,4-thiadiazole	E. coli	12 µg/mL
4-Methyl-1,2,3-thiadiazole	S. aureus	8 µg/mL
4-Chloro-6-(4-methyl)-thiadiazole	C. albicans	16 µg/mL

Anticancer Activity

The anticancer potential of thiadiazole derivatives has gained attention in recent studies. Specifically, compounds containing the 1,3,4-thiadiazole scaffold have demonstrated cytotoxic effects against various cancer cell lines.

Case Study: Cytotoxicity Against MCF-7 Cells
A study evaluated the cytotoxic effects of several thiadiazole derivatives on MCF-7 breast cancer cells. The compound exhibited an IC50 value of approximately 0.28 µg/mL, indicating significant growth inhibition through mechanisms such as apoptosis induction and cell cycle arrest at the G2/M phase .

Table 2: Cytotoxicity Data for Thiadiazole Derivatives

Compound	Cell Line	IC50 (µg/mL)	Mechanism of Action
4-Chloro-6-(4-methyl)-thiadiazole	MCF-7	0.28	Apoptosis induction
Another Thiadiazole Derivative	HepG2	9.6	Cell cycle arrest
Yet Another Thiadiazole Derivative	HL-60	10.10	Down-regulation of MMP2 and VEGFA

Structure-Activity Relationship (SAR)

The biological activity of thiadiazole derivatives is heavily influenced by their structural features. Modifications at specific positions on the thiadiazole ring or the triazine core can enhance or diminish activity:

• Substituent Effects : The introduction of electron-withdrawing groups (like chloro) tends to increase antimicrobial activity.
• Linker Variations : Altering the linker between the thiadiazole and other pharmacophores can significantly affect potency.

Comparison with Similar Compounds

Comparison with Structural Analogs

Pharmacological Activity and Substituent Effects

Compound 2 : (RS)-4-[1-(2,3-dichlorophenoxy)propyl]-6-(4-methylpiperazin-1-yl)-1,3,5-triazin-2-amine

• Key Features: Incorporates a dichlorophenoxypropyl group and 4-methylpiperazine.
• Activity: Exhibits procognitive effects and neuroprotective activity against rotenone-induced neurotoxicity in SH-SY5Y cells. Higher potency than compound 3 due to electron-withdrawing chlorine atoms enhancing receptor binding .

4-Chloro-6-isopropyl-1,3,5-triazin-2-amine

• Key Features : Isopropyl group at position 5.
• Physical Properties : Lower molar mass (172.62 g/mol vs. ~250–380 g/mol for thiadiazole derivatives) and higher lipophilicity.
• Activity : Simpler substituents likely reduce biological activity compared to heterocyclic analogs like the target compound .

4-(5-Chloro-1H,3H-benzo[de]isochromen-6-yl)-6-(methylsulfanyl)-1,3,5-triazin-2-amine

• Key Features : Fused benzoisochromenyl group and methylsulfanyl substituent.
• Activity : The bulky aromatic system may enhance π-π stacking with enzyme pockets, while the sulfanyl group modulates solubility and metabolic stability .

Structural Modifications and Heteroatom Effects

Selenium-Containing Triazines

• Novartis Study: Triazines with selenium in the linker region (vs. sulfur in the target compound) show improved selectivity for 5-HT6 receptors. Selenium’s larger atomic radius and polarizability enhance receptor affinity .

4-Chloro-6-phenoxy-N-(4-phenyl-1,3-thiazol-2-yl)-1,3,5-triazin-2-amine

• Key Features: Phenoxy and thiazolylamine substituents.
• Thiazole vs. thiadiazole differences alter electronic properties, influencing hydrogen-bonding capacity .

Enzyme Inhibition and Substituent Diversity

Sulfamoylphenylguanidine Derivatives

• Key Features : Sulfamoylphenyl and guanidine groups.
• Activity : Demonstrated inhibitory effects on cytosolic enzymes, likely due to the sulfamoyl group’s mimicry of phosphate moieties. The guanidine moiety enhances basicity, contrasting with the thiadiazole’s neutral aromatic character in the target compound .